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Compound of Interest

Compound Name: Nirtetralin
CAS No.: 50656-78-5
Cat. No.: B1678942
Get Quote
. J

Introduction & Chemical Context

Nirtetralin is a naturally occurring aryltetralin lignan isolated from Phyllanthus urinaria and
Phyllanthus niruri.[1][2] It has garnered significant research interest due to its anti-viral activity
(specifically suppressing Hepatitis B surface antigen [HBsAg] and Hepatitis E virus replication)
and anti-cancer potential (inducing apoptosis in oral squamous cell carcinoma).[1][2][3]

Critical Distinction: Do not confuse Nirtetralin (CAS 50656-78-5) with Nitralin (CAS 4726-14-1),
which is a dinitroaniline herbicide.[1][2][3] While Nitralin has specific acute toxicity profiles,
Nirtetralin is a bioactive phytochemical; however, due to its cytotoxic mechanism against
cancer cells, it must be handled as a Potent Pharmacological Agent.[1][2]

Physicochemical Properties & Stability Profile[1][2]
[3][4][5]
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Property Specification Handling Implication

Susceptible to static charge

Appearance White to off-white solid powder _ o

during weighing.[1][2][3]
Molecular Formula C24H3007

Aqueous buffers cannot be
Solubility (Water) Negligible / Insoluble used for stock solutions.[1][2]

[3]

Use high-grade DMSO
. ) DMSO (>20 mg/mL), Ethanol,
Solubility (Organic) (anhydrous) for stock
Chloroform
preparation.[1][2][3]

Protect from moisture to
Hygroscopicity Moderate prevent hydrolysis or caking.[1]

[2]

Precautionary: Store in amber
Light Sensitivity Unknown (common in lignans)  vials to prevent photo-
oxidation.[1][2][3]

Storage Directives

Proper storage is the primary determinant of experimental reproducibility.[1] Lignans can
degrade via oxidation or hydrolysis if improperly stored.[1]

Powder Storage (Long-Term)[1][2][3]

o Temperature:-20°C is the gold standard for long-term stability (>1 month).[1][2][3] For short-
term usage (<1 month), 4°C is acceptable.[1][2][3]

e Environment: Store in a desiccated environment. Use a sealed container with silica gel
packs to minimize moisture absorption.[1]

o Container: Amber glass vials with Teflon-lined screw caps.[1][2][3] Avoid plastic containers
for long-term storage if possible, to prevent leaching or adsorption.[1][2][3]
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Solution Storage (Working Stocks)

Once reconstituted (typically in DMSO), the stability of Nirtetralin decreases.[1][2][3]

o Temperature:-80°C is recommended for storage longer than 1 week. -20°C is acceptable for
up to 1 week.[1][2][3]

» Freeze-Thaw Cycles: Minimize to <3 cycles. Repeated freezing and thawing causes
precipitation and concentration gradients.[1]

» Aliquot Strategy: Aliquot stock solutions into single-use volumes (e.g., 20 pL or 50 pL)
immediately after preparation.

Storage Workflow Diagram

The following diagram illustrates the decision logic for storing Nirtetralin upon receipt.
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Receipt of Nirtetralin

(Ambient/Ice Pack)

Inspect Vials
(Cracks, Seal Integrity)

:

Form: Powder or Solution?

VRN

Reconstituted Stock
(e.g., DMSO)

Solid Powder

Place in Desiccator Aliquot into

Single-Use Vials

(Protect from Moisture)

Flash Freeze

Select Duration Store at -80°C

> 1 Month: < 1 Month:

Store at -20°C Store at 4°C

Click to download full resolution via product page

Figure 1: Decision matrix for the intake and storage of Nirtetralin to ensure maximum stability.

[1](21(3]

Handling and Solubilization Protocol

Safety Notice: Nirtetralin is a bioactive compound with cytotoxic properties.[1][2]

+ PPE: Nitrile gloves, lab coat, and safety glasses are mandatory.[1][2]
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» Containment: Handle powder inside a fume hood or biological safety cabinet to prevent
inhalation of fine particulates.[1][2]

o Waste: Dispose of as hazardous chemical waste (cytotoxic/antineoplastic protocol
recommended).[1][2][3]

Reconstitution Protocol (Standard 10 mM Stock)

This protocol describes making a 10 mM stock solution in DMSO.[1][2][3]

Materials:

Nirtetralin Powder (e.g., 1 mg or 5 mg vial)[1][2][3]

Anhydrous DMSO (Dimethyl sulfoxide), Grade =99.9%[1][2][3]

Vortex mixer[1][2][3]

Pipettes (P200, P1000)[1][2][3]
Calculations:

« Mass (m): 1 mg[1][2][3]

e MW: 430.49 g/mol [1][2][3][4](5][6][7]

« Target Concentration (C): 10 mM (10 mmol/L)
« Required Volume (V):

[1](21(3]
o [1][2][3]
o [1][2][3]

Procedure:

o Equilibration: Allow the Nirtetralin vial to warm to room temperature before opening. This
prevents condensation from forming inside the vial (water is the enemy of stability).[1][2]
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o Centrifugation: Briefly centrifuge the vial (5000 x g, 10 sec) to settle powder to the bottom.

e Solvent Addition: Add the calculated volume of Anhydrous DMSO (e.g., 232 uL for 1 mg)
directly to the vial.

o Note: If the powder is static, do not insert the pipette tip too deep to avoid powder sticking
to the outside of the tip.[1]

e Dissolution: Vortex vigorously for 30-60 seconds. Inspect visually. The solution should be
clear and colorless.

o Troubleshooting: If particles persist, sonicate in a water bath for 2 minutes at room
temperature.[1]

e Aliquot: Immediately dispense into 20-50 pL aliquots in sterile, amber microcentrifuge tubes.

o Storage: Label with "Nirtetralin 10mM", Date, and Solvent. Store at -80°C.

Serial Dilution for Bioassays (In Vitro)

When treating cells, the final DMSO concentration must be kept low (typically <0.5% or <0.1%)
to avoid solvent toxicity.[1][2][3]

Dilution Scheme:

o Primary Dilution (in Solvent): Dilute the 10 mM stock into intermediate concentrations using
DMSO (e.g., 1 mM, 0.1 mM).

e Secondary Dilution (in Media): Dilute the intermediate stock into the culture medium.[1][2]
o Example: To achieve 10 uM final concentration:
» Dilute 10 mM stock 1:1000 directly into media? NO. This may cause precipitation.[1][2]

» Better Path: Dilute 10 mM stock to 1 mM in DMSO (1:10). Then dilute 1 mM stock 1:100
into media. Final DMSO = 1%.[1] (Still high for some cells).[1][2][3]
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= Optimal Path: Perform serial dilutions in DMSO to 1000x the final target concentration.
Then dilute 1:1000 into media (Final DMSO = 0.1%).

Solubilization Logic Diagram

Serial Dilution A
Nirtetralin Powder Add Anhydrous DMSO Master Stock in DMSO izl S
(1 mg) (232 L) (10 mM) (1000x Tar.get Conc.) . .
Solvent: DMSO 1:1000 Dilution

Working Solution

(1x Target Conc.)
Culture Media DMSO < 0.1%
(Pre-warmed)

Click to download full resolution via product page

Figure 2: Protocol for preparing working solutions while maintaining low DMSO toxicity.

Troubleshooting & Quality Contro

Observation Potential Cause Remedial Action

Perform intermediate dilutions

_ _ in DMSO before adding to
o ) ) "Crashing out" due to rapid )
Precipitate in Media media.[1] Add DMSO stock

polarity change.[1][2][3] ) ) )
dropwise to vortexing media.

[1](2]

Discard. Ensure future stocks

) Oxidation or photo- are stored in amber vials and
Yellowing of Powder ) o )
degradation.[1][2][3] purged with nitrogen if
possible.[1]

Use fresh aliquots for every
Inconsistent Bio-data Freeze-thaw degradation. experiment. Do not refreeze

thawed aliquots.

Ensure final DMSO
) . concentration is <0.1%.[1]
Cell Death in Controls DMSO toxicity.[1][2] )
Include a "Vehicle Only"

control in all assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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